Cas no 1804376-02-0 (3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile)
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
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- Inchi: 1S/C9H5F3N4O/c10-9(11,12)17-8-6(15)3-5(1-2-13)7(4-14)16-8/h3H,1,15H2
- InChI Key: VKELLVWSMDPEDF-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CC(CC#N)=C(C#N)N=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 365
- XLogP3: 1.4
- Topological Polar Surface Area: 95.7
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003934-500mg |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile |
1804376-02-0 | 97% | 500mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A026003934-1g |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile |
1804376-02-0 | 97% | 1g |
$1,612.80 | 2022-04-02 |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
Comprehensive Overview of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804376-02-0)
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804376-02-0) is a high-value heterocyclic compound with a unique molecular structure, combining a pyridine core with cyano, trifluoromethoxy, and acetonitrile functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its multi-functionalized pyridine scaffold offers versatility in synthetic applications, aligning with the growing demand for fluorinated compounds in modern chemistry.
The compound's CAS number 1804376-02-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently search for "pyridine derivatives with trifluoromethoxy groups" or "cyano-substituted pyridine acetonitriles," reflecting its niche yet expanding applications. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, addressing global challenges like drug-resistant diseases and sustainable agriculture.
From a synthetic perspective, 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile exemplifies advancements in regioselective functionalization techniques. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a topic trending in organic chemistry forums. Environmental considerations also drive interest in its biodegradability profile, as industries seek greener alternatives to traditional chemicals.
Market analysts note rising queries for "custom synthesis of fluorinated pyridines" and "high-purity specialty chemicals," underscoring the compound's commercial relevance. Its stability under high-temperature conditions makes it suitable for catalysis research, while its solubility properties are optimized for formulation development. These attributes position it as a key player in material science innovations, particularly in electronic materials and coatings.
In summary, CAS 1804376-02-0 represents a convergence of structural novelty and practical utility. As industries prioritize molecular diversity and functional efficiency, this compound is poised to play a pivotal role in next-generation chemical solutions. Its integration into high-throughput screening libraries further validates its potential across life sciences and industrial applications.
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